1-(2,4-dinitrophenyl)-N-methylazetidine-3-carboxamide

• IUPAC Name: 1-(2,4-dinitrophenyl)-N-methylazetidine-3-carboxamide
• InChI: InChI=1S/C11H12N4O5/c1-12-11(16)7-5-13(6-7)9-3-2-8(14(17)18)4-10(9)15(19)20/h2-4,7H,5-6H2,1H3,(H,12,16)
• InChI Key: XCTMDPHQRMYIPO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CN(C1)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C11H12N4O5
• DSSTOX Substance ID: DTXSID401212947
• Molecular Weight: 280.24 g/mol
• CAS RN: 866151-11-3

Description

The compound “1-(2,4-dinitrophenyl)-N-methylazetidine-3-carboxamide” is a derivative of 2,4-dinitrophenylhydrazine. 2,4-Dinitrophenylhydrazine is an organic compound with the formula HOC6H3(NO2)2. It has been used in explosives manufacturing and as a pesticide and herbicide.

Synthesis Analysis

While the specific synthesis process for “1-(2,4-dinitrophenyl)-N-methylazetidine-3-carboxamide” is not available, 2,4-dinitrophenylhydrazine can be produced by hydrolysis of 1-chloro-2,4-dinitrobenzene. Other routes of DNP synthesis include nitration of monochlorobenzene, nitration of benzene with nitrogen dioxide and mercurous nitrate, oxidation of 1,3-dinitrobenzene, and nitration of phenol with nitric acid.

Scientific Research Applications

Broad-Spectrum Anti-Cancer Activity

Research on derivatives of 1-(2,4-dinitrophenyl)-N-methylazetidine-3-carboxamide, such as O(2)-(2,4-Dinitrophenyl) 1-[(4-ethoxycarbonyl)piperazin-1-yl]diazen-1-ium-1,2-diolate (JS-K) and O(2)-{2,4-dinitro-5-[4-(N-methylamino)benzoyloxy]phenyl} 1-(N,N-dimethylamino)diazen-1-ium-1,2-diolate (PABA/NO), has shown promising in vivo activity in various rodent cancer models including prostate cancer, leukemia, liver cancer, multiple myeloma, and ovarian cancer. These compounds are designed to release cytotoxic nitric oxide (NO) upon activation by glutathione-S-transferase (GST), contributing to their anti-cancer effects. Current research is focused on improving drug formulations and exploring new applications for these and related agents, highlighting their potential for treating a range of tumor types due to their selectivity in targeting tumors while minimizing toxicity toward normal tissues (Keefer, 2010).

Enantioselective Biotransformations

Enantioselective biotransformations of compounds similar to 1-(2,4-dinitrophenyl)-N-methylazetidine-3-carboxamide, such as racemic 1-benzylazetidine-2-carbonitriles and their amide substrates, have been efficiently catalyzed by Rhodococcus erythropolis AJ270. This process results in the formation of corresponding azetidine-2-carboxylic acids and their amide derivatives with excellent yields and enantiomeric excesses (ee) of up to >99.5%. The high enantioselectivity of these biocatalytic reactions is attributed to the combined effect of a very active but virtually nonenantioselective nitrile hydratase and a high R-enantioselective amidase. These findings open up possibilities for the synthetic applications of such chiral azetidine derivatives in the preparation of various pharmacologically relevant compounds (Leng et al., 2009).